![molecular formula C18H17NO5 B4620249 2-oxo-2-phenylethyl N-(3-methoxybenzoyl)glycinate](/img/structure/B4620249.png)
2-oxo-2-phenylethyl N-(3-methoxybenzoyl)glycinate
Overview
Description
2-oxo-2-phenylethyl N-(3-methoxybenzoyl)glycinate, commonly known as MPG, is a compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Antiviral Potential of Related Compounds
Compounds with complex aromatic structures, such as 14-aryl/heteroaryl-14H-dibenzo[a,j]xanthenes, have been synthesized using efficient and eco-friendly catalysts, demonstrating significant antiviral activity against the tobacco mosaic virus. This suggests that compounds like "2-oxo-2-phenylethyl N-(3-methoxybenzoyl)glycinate," with their complex aromatic and ester functional groups, could potentially be investigated for antiviral properties (Naidu et al., 2012).
Herbicide Synthesis and Environmental Applications
The synthesis of herbicides such as dicamba involves complex intermediates that bear functional and structural resemblance to "this compound." Understanding these synthesis pathways can contribute to the development of new herbicides or the improvement of existing ones, offering insights into the agricultural and environmental applications of similar compounds (Walker et al., 2019).
Polymer Science and Material Engineering
Research into the modification of polyethylene glycol (PEG) for improved performance in applications such as extractive desulfurization of fuel oil highlights the potential of chemically modified PEG derivatives. Compounds with methoxy groups and complex ester functionalities, akin to "this compound," could be valuable in designing new materials with specific chemical and physical properties for environmental and industrial applications (Gao et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
phenacyl 2-[(3-methoxybenzoyl)amino]acetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO5/c1-23-15-9-5-8-14(10-15)18(22)19-11-17(21)24-12-16(20)13-6-3-2-4-7-13/h2-10H,11-12H2,1H3,(H,19,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGDXCDLYEBOMHP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)NCC(=O)OCC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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